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Cat. No.: B12042806
Get Quote

Executive Summary

1-(1-Cyclohexen-1-yl)ethanol (CAS: 3197-68-0) is a secondary allylic alcohol used primarily
as a chemical intermediate in organic synthesis and fragrance chemistry.[1][2] Its nomenclature
in literature is frequently inconsistent, leading to confusion with its saturated analog (1-
cyclohexylethanol) or structural isomers.[1]

This guide provides a definitive reference for identifying, naming, and synthesizing this
compound, ensuring researchers select the correct reagent for drug development and fine
chemical applications.

Part 1: Nomenclature & Synonyms[1][3]

Precision in nomenclature is critical for this compound due to the high density of structural
isomers in the CsH140 chemical space. The following table categorizes valid synonyms,
database identifiers, and common misnomers.

Synonym Mapping Table
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Synonym /
Category L Status Notes
Identifier
) 1-(1-Cyclohexen-1- ) The most precise
Systematic (IUPAC) Primary
yl)ethanol structural name.[1]
Older nomenclature
Alternative Svstemat -Methyl-1- Valid treating the ethanol
ernative Systematic ali
Y cyclohexene-1- chain as a substituted
methanol methanol.[1]
11 Widely used in vendor
Common / Trade Valid catalogs (e.g., Sigma-
Cyclohexenyl)ethanol ]
Aldrich).[1]
Unique identifier for
Database ID CAS 3197-68-0 Definitive the specific 1-en-1-yl
isomer.
Often appears in
aggregated
i databases; chemically
Ambiguous / 2-(1- ) o )
_ Invalid implies a primary
Misnomer Cyclohexenyl)ethanol
alcohol (-CH2CH20H)
rather than the correct
secondary alcohol.[1]
The saturated analog
Related Analog 1-Cyclohexylethanol Distinct (CAS 1193-81-3).[1]

Do not confuse.

Nomenclature Logic Diagram

The following diagram illustrates the decision logic for naming this compound to avoid

confusion with isomers.
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Caption: Decision tree for distinguishing 1-(1-Cyclohexen-1-yl)ethanol from close structural
relatives.

Part 2: Structural Specifications & Properties[1]
Chemical Structure

The molecule features a cyclohexene ring with a hydroxyethyl group attached directly to the
alkene carbon (C1). This allylic position makes the alcohol reactive and susceptible to
rearrangement under acidic conditions.

e Formula: CsH140[1]
e Molecular Weight: 126.20 g/mol [1][2][3]
» Chirality: The molecule has one chiral center at the alcohol carbon (

-carbon).[1] Commercial preparations are typically racemic (

).

o Physical State: Commercially supplied as a solid or low-melting waxy solid.[1]

o Note: This distinguishes it from the saturated analog, 1-cyclohexylethanol, which is a liquid
at room temperature (BP ~189°C).[1]

Key Physical Properties
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Property Value Source

Form Solid / Waxy Solid Sigma-Aldrich [1]

- _ N/A (Solid) / ~85-88°C @
Boiling Point NIST [2]
22mmHg (Ketone Precursor)

- Soluble in alcohols, ethers; )
Solubility ) ] Estimated
insoluble in water.[1]

Part 3: Synthesis & Experimental Protocols

The most reliable route to 1-(1-Cyclohexen-1-yl)ethanol is the reduction of 1-
acetylcyclohexene.[1] This method ensures the double bond remains in the thermodynamically

stable 1-position.[1]

Synthesis Workflow Diagram

Acetyicyclonexcnc | gy P Rtu oy (1,2-addition)

(CAS 932-66-1)
Alkoxide Intermediate Acidic Workup (NH4CI) M| 1-(1-Cyclohexen-1-yl)ethanol
___________ | 4 (Racemic)

NaBH4 / MeOH
(0°C to RT)

Click to download full resolution via product page

Caption: Synthetic pathway via hydride reduction of the conjugated ketone.

Detailed Protocol: Reduction of 1-Acetylcyclohexene

Objective: Selective 1,2-reduction of the ketone to the allylic alcohol without reducing the

alkene.[1]
Reagents:
e 1-Acetylcyclohexene (1.0 eq)[1][4][5]

e Sodium Borohydride (NaBHa4) (0.4-0.6 eq)
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Methanol (Solvent)[6][7]

Cerium(lll) Chloride (CeClsz-7H20) (Optional: Luche conditions for higher selectivity)

Procedure:

Preparation: Dissolve 1-acetylcyclohexene (e.g., 10 mmol) in Methanol (20 mL) in a round-
bottom flask. Cool the solution to 0°C using an ice bath.

Addition: Slowly add NaBHa (typically 0.4-0.6 equivalents to account for hydride
stoichiometry) in small portions over 15 minutes.

o Expert Insight: While NaBHa4 alone is usually sufficient, adding CeCls (1.0 eq) creates
Luche reduction conditions, which accelerates 1,2-reduction and suppresses potential
conjugate addition (reduction of the C=C bond).

Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature. Monitor by
TLC (silica gel, Hexane:EtOAc) until the starting ketone disappears.

Workup: Quench the reaction with saturated agueous Ammonium Chloride (NH4Cl). Extract
with Diethyl Ether or Dichloromethane (3x).

Purification: Wash combined organic layers with brine, dry over anhydrous MgSQOa4, and
concentrate in vacuo. The product is typically pure enough for use, or can be
recrystallized/distilled if necessary.

Part 4: Applications & Relevance[1]
Organic Synthesis Intermediate

The compound serves as a versatile "building block" for:

Allylic Rearrangements: Under acidic conditions, the hydroxyl group can migrate, or the
double bond can shift, allowing access to functionalized cyclohexane derivatives.

Diels-Alder Reactions: The cyclohexene ring can participate in further cycloadditions if
functionalized.[1]
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Fragrance Chemistry

While the saturated analog (1-cyclohexylethanol) is a known fragrance ingredient ("Muguet”
type odor), 1-(1-cyclohexen-1-yl)ethanol is often used as a precursor to synthesize complex
terpene-like fragrance molecules.[1] Its own odor profile is described as weak or solvent-like
compared to its esters.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Synonyms & ldentification of 1-(1-
Cyclohexen-1-yl)ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b12042806/docs#technical-guide-synonyms-
identification-of-1-1-cyclohexen-1-yl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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